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Compound of Interest

Compound Name: Lithium bromide hydrate

Cat. No.: B088217

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Lithium Bromide Hydrate (CAS 85017-82-
9), a versatile inorganic compound with significant applications across various scientific and
industrial domains. As a Senior Application Scientist, this document is structured to deliver not
just data, but actionable insights grounded in established scientific principles. We will delve into
the core physicochemical properties, explore its diverse applications, and provide a detailed
analysis of the requisite safety and handling protocols.

Compound Identification and Physicochemical
Profile

Lithium Bromide Hydrate is a hygroscopic, crystalline solid that readily dissolves in water.[1]
It is the hydrated form of lithium bromide, meaning water molecules are integrated into its
crystal structure.[1] This characteristic significantly influences its physical properties and
stability.[1]

Chemical Identity
e Chemical Name: Lithium Bromide Hydrate[1]

« CAS Number: 85017-82-9[1][2]

e Molecular Formula: LiBr - xH20[1][3][4]
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e Molecular Weight: 86.85 g/mol (anhydrous basis)[2][4]

e Synonyms: Lithium bromide (LiBr), hydrate; Lithium Bromide Monohydrate[1][5]

Physicochemical Properties

A summary of the key physical and chemical properties of Lithium Bromide Hydrate is
presented in the table below. Understanding these properties is crucial for its appropriate
application and safe handling.

Property Value Source(s)

White crystalline solid or

Appearance Sowder ][] [1]14]

Odor Odorless.

Taste Sharp, bitter taste.

Melting Point 162 - 167 °C[2][3][4][5][6] [213]14][5](6]
Density 3.464 glcm?[2][6] [2]16]
Solubility Highly soluble in water.[1][7][8]  [1][7][&]

Highly hygroscopic, readily
Hygroscopicity absorbs moisture from the air. [1109]

[1]9]

Applications in Research and Industry

The unique properties of Lithium Bromide Hydrate make it a valuable compound in a variety
of applications, ranging from industrial processes to pharmaceutical development.

Industrial Applications

» HVAC and Refrigeration: Its primary application is as an absorbent in absorption refrigeration
and air conditioning systems.[1][9][10] Its high affinity for water vapor makes it an excellent
desiccant for dehumidification.[1][9]

« Industrial Drying: It serves as a desiccant in industrial drying systems.[1]
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e Brazing and Welding: It can be a component in fluxes for brazing and welding.[9]

» Battery Technology: Lithium bromide is used as an electrolyte in high-energy batteries.[5][10]

Laboratory and Pharmaceutical Applications

o Chemical Synthesis: In organic synthesis, it can be used in alkylation processes.[9] It also
serves as a source of lithium ions and bromide ions in various chemical reactions.

e Pharmaceutical Intermediate: Lithium Bromide Hydrate is utilized as a crucial intermediate
in the synthesis of various therapeutic agents.[9]

o Sedative and Hypnotic: Historically, it has been used in pharmaceutical preparations as a
sedative and hypnotic.[10]

The diverse applications of Lithium Bromide Hydrate are a direct consequence of its
chemical properties, particularly its hygroscopicity and solubility. The workflow for utilizing this
compound in a laboratory setting for synthetic purposes is outlined below.
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Experimental Workflow: Synthesis using LiBr Hydrate

Reagent Preparation:
- Weigh LiBr Hydrate under inert atmosphere
- Dissolve in appropriate solvent

Reaction Setup:
- Assemble glassware
- Add reactants and LiBr Hydrate solution

Reaction:
- Stir under controlled temperature
- Monitor progress (TLC, GC, etc.)

Work-up:
- Quench reaction
- Extract product

Purification:
- Chromatography
- Recrystallization

Analysis:
-NMR, IR, MS
- Confirm product identity and purity

Click to download full resolution via product page

Caption: A generalized workflow for a chemical synthesis utilizing Lithium Bromide Hydrate.
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Safety and Handling

As with any chemical compound, a thorough understanding of the associated hazards and the
implementation of appropriate safety protocols are paramount for the safe handling of Lithium
Bromide Hydrate.

Hazard Identification and Classification

Lithium Bromide Hydrate is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Ol Category 4 H302: Harmful 2SI
cute loxicity, ra ategor
Y 9o swallowed.[2][5][7][11]

Skin H315: Causes skin
) o Category 2 S 2131711 1]
Corrosion/Irritation irritation.[2][3][7][11]
) H319: Causes serious
Serious Eye o
o Category 2 eye irritation.[2][3][7] [21[31[71[11]
Damage/Eye Irritation 1]

H334: May cause

) allergy or asthma
Respiratory

L Category 1 symptoms or [7]
Sensitization ) o
breathing difficulties if
inhaled.[7]
Specific Target Organ

- . H335: May cause
Toxicity - Single ) o
Category 3 respiratory irritation.[2]  [2][5][11]

Exposure (Respiratory [5][11]

tract irritation)

The logical flow for assessing and mitigating the risks associated with Lithium Bromide
Hydrate is depicted in the following diagram.
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Risk Mitigation Strategy for LiBr Hydrate

)

Leads to

Exposure Controls
- Fume hood
- Proper ventilation
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Personal Protective Equipment (PPE)
- Safety goggles
- Gloves (e.qg., Nitrile)

- Lab coat

i
E
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Caption: A logical diagram illustrating the risk mitigation strategy for handling Lithium Bromide

Hydrate.

Recommended Handling and Storage Procedures
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Handling:

Ventilation: Handle in a well-ventilated place, preferably in a chemical fume hood.[12][13]

Personal Protective Equipment (PPE): Wear suitable protective clothing, including chemical-
resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[2][5][7] In case of insufficient
ventilation, wear respiratory protection.[7]

Hygiene: Avoid contact with skin, eyes, and clothing.[7][12] Do not eat, drink, or smoke when
using this product.[7] Wash hands thoroughly after handling.[7]

Dust Formation: Avoid the formation of dust and aerosols.[2][12]

Storage:

Conditions: Store in a cool, dry, and well-ventilated place.[2][12]

Container: Keep the container tightly closed to prevent moisture absorption.[2][7][12]

Incompatibilities: Store away from strong acids and strong oxidizing agents.[2]

First Aid Measures

In the event of exposure, the following first aid measures should be taken immediately:

If Inhaled: Move the person into fresh air.[2][7] If not breathing, give artificial respiration.[2][7]
Consult a physician.[2]

In Case of Skin Contact: Wash off with soap and plenty of water.[2][7] Consult a physician if
irritation persists.[2][7]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[2]

If Swallowed: Rinse mouth with water.[2] Never give anything by mouth to an unconscious
person.[2] Call a physician or poison control center immediately.[7]

Disposal Considerations
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Dispose of unused product and contaminated packaging in accordance with local, state, and
federal regulations.[2] It may be possible to dissolve the material in a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Toxicological Information

The toxicological properties of Lithium Bromide Hydrate have not been thoroughly
investigated.[2] However, based on available data, the primary routes of exposure are
inhalation, ingestion, and skin/eye contact.

Acute Toxicity: Harmful if swallowed.[2][5][7][11]

Skin Irritation: Causes skin irritation.[2][3][7][11]

Eye Irritation: Causes serious eye irritation.[2][3][7][11]

Respiratory Irritation: May cause respiratory tract irritation.[2][5][11] Inhalation may cause
respiratory sensitization.[7]

Carcinogenicity: Not classified as a carcinogen by IARC.[2]

Large doses of lithium ions can lead to dizziness, prostration, and potential kidney damage,
especially with limited sodium intake. Other reported effects of high lithium intake include
dehydration, weight loss, dermatological effects, and thyroid disturbances.

Conclusion

Lithium Bromide Hydrate (CAS 85017-82-9) is a compound with a well-defined set of
physicochemical properties that make it highly valuable in a range of industrial and research
applications. Its hygroscopic nature is central to its use in HVAC and drying systems, while its
chemical reactivity is leveraged in synthesis and battery technology. However, its hazardous
nature necessitates strict adherence to safety protocols, including the use of appropriate
personal protective equipment and handling in well-ventilated areas. By understanding and
applying the information presented in this guide, researchers and professionals can safely and
effectively utilize this versatile compound in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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